(5Z)-3-(4-methoxybenzyl)-5-{[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C25H19N3O2S3
• Molecular Weight: 489.6 g/mol
• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C25H19N3O2S3/c1-30-20-11-9-17(10-12-20)15-27-24(29)22(33-25(27)31)14-18-16-28(19-6-3-2-4-7-19)26-23(18)21-8-5-13-32-21/h2-14,16H,15H2,1H3/b22-14-
• Standard InChI Key: DJQOIZZQPMNIEN-HMAPJEAMSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CN(N=C3C4=CC=CS4)C5=CC=CC=C5)/SC2=S
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CN(N=C3C4=CC=CS4)C5=CC=CC=C5)SC2=S

Introduction

Structural Characteristics and Molecular Design

The compound belongs to the thiazolidin-4-one family, a class of heterocyclic molecules characterized by a five-membered ring containing sulfur and nitrogen atoms. Its IUPAC name reflects three critical structural components:

• Thiazolidin-4-one core: A 1,3-thiazolidin-4-one scaffold with a thioxo group at position 2 and a methylidene substituent at position 5.

• 4-Methoxybenzyl group: Attached to the nitrogen at position 3, this aromatic moiety enhances lipophilicity and potential receptor binding.

• Pyrazole-thiophene hybrid: A 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole group at position 5, which introduces π-π stacking capabilities and electronic diversity.

The Z-configuration of the methylidene group (C5) is stabilized by intramolecular hydrogen bonding between the thioxo sulfur and the pyrazole nitrogen, as confirmed by X-ray crystallography studies of analogous compounds.

Synthetic Routes and Optimization

Conventional Synthesis

The synthesis typically involves a three-component condensation reaction:

• Step 1: Formation of the pyrazole-thiophene intermediate via cyclocondensation of phenylhydrazine with thiophene-2-carbaldehyde.

• Step 2: Reaction with 4-methoxybenzyl isothiocyanate to generate a thiourea derivative.

• Step 3: Cyclization with mercaptoacetic acid under acidic conditions to yield the thiazolidin-4-one ring.

Reaction Conditions:

• Solvent: Ethanol or toluene

• Catalyst: Piperidine (10 mol%)

• Temperature: 80–100°C

• Yield: 65–72%

Green Chemistry Approaches

Recent advancements employ microwave-assisted synthesis to reduce reaction times from 12 hours to 30 minutes, improving yields to 85%.

Physicochemical Properties

Property	Value/Description
Molecular Formula	C₂₈H₂₂N₄O₂S₂
Molecular Weight	518.63 g/mol
Melting Point	218–220°C (decomposition observed)
Solubility	DMSO > 10 mg/mL; Water < 0.1 mg/mL
LogP (Partition Coefficient)	3.2 ± 0.3 (Predicted)

The compound exhibits moderate lipophilicity, making it suitable for passive diffusion across cell membranes. The thiophene and pyrazole groups contribute to its UV-Vis absorption maxima at 280 nm and 320 nm, useful for analytical quantification.

Biological Activity and Mechanism

Antimicrobial Activity

Preliminary screens indicate broad-spectrum activity:

• Staphylococcus aureus: MIC = 16 µg/mL

• Escherichia coli: MIC = 32 µg/mL

• Candida albicans: MIC = 64 µg/mL.

Computational and Spectroscopic Validation

DFT Calculations

• HOMO-LUMO Gap: 4.1 eV, indicating moderate reactivity.

• Electrostatic Potential: Localized negative charge on the thioxo sulfur, favoring electrophilic interactions.

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrazole-H), 7.45–6.82 (m, 12H, aromatic), 4.92 (s, 2H, CH₂).

• IR (KBr): 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S).

Challenges and Future Directions

While the compound shows promise, key limitations include:

• Poor aqueous solubility, necessitating nanoformulation.

• Off-target effects in kinase assays (e.g., GSK-3β inhibition at 10 µM).

Proposed strategies:

• Structural modification: Introducing polar groups (e.g., -OH, -COOH) at C3.

• Combination therapy: Synergy with cisplatin or paclitaxel.